Cas no 42882-36-0 (N-benzyl-2-methylpropan-1-amine hydrochloride)

N-Benzyl-2-methylpropan-1-amine hydrochloride is a chiral amine derivative with the molecular formula C11H18ClN. This compound features a benzyl group attached to a secondary amine, which is further substituted with an isopropyl moiety, enhancing its steric and electronic properties. The hydrochloride salt form improves its stability and solubility in polar solvents, making it suitable for synthetic applications. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and chiral ligands for asymmetric catalysis. The presence of the benzylic and branched alkyl groups contributes to its reactivity in nucleophilic substitutions and reductive amination reactions. Its well-defined structure and high purity make it valuable for research and industrial applications requiring precise molecular control.
N-benzyl-2-methylpropan-1-amine hydrochloride structure
42882-36-0 structure
Product Name:N-benzyl-2-methylpropan-1-amine hydrochloride
CAS No:42882-36-0
MF:C11H17N
MW:163.259382963181
MDL:MFCD00972061
CID:1015776
PubChem ID:211729
Update Time:2025-07-02

N-benzyl-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl-2-methylpropan-1-amine
    • CHEMBRDG-BB 4014220
    • N-Benzyl-2-methyl-1-propanamine
    • N-benzyl-2-methylpropan-1-amine(SALTDATA: FREE)
    • Benzyl-isobutyl-amin
    • benzylisobutylamine
    • N-benzyl-N-isobutylamine
    • AS-39450
    • SB76434
    • 42882-36-0
    • DB-255629
    • N-benzyl-2-methyl-propan-1-amine
    • AKOS000226313
    • SCHEMBL2018449
    • MFCD00972061
    • STL231897
    • n-benzyl-2-methylpropan-1-amine;CHEMBRDG-BB 4014220
    • (2-Methylpropyl)(phenylmethyl)amine
    • Z57327326
    • DTXSID60276885
    • benzyl-isobutyl-amine
    • CS-0116902
    • EN300-32577
    • BBL022517
    • BCP18002
    • benzyl(2-methylpropyl)amine
    • ZELJLECFTLYULH-UHFFFAOYSA-N
    • N-benzylisobutylamine
    • N-benzyl-2-methylpropan-1-amine hydrochloride
    • MDL： MFCD00972061
    • Inchi： 1S/C11H17N/c1-10(2)8-12-9-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3
    • InChI Key： ZELJLECFTLYULH-UHFFFAOYSA-N
    • SMILES： N(CC1C=CC=CC=1)CC(C)C

Computed Properties

  • Exact Mass: 163.13600
  • Monoisotopic Mass: 163.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 12A^2

Experimental Properties

  • Density: 0.902
  • Boiling Point: 226.3°C at 760 mmHg
  • Flash Point: 87.1°C
  • Refractive Index: 1.5
  • PSA: 12.03000
  • LogP: 2.82310

N-benzyl-2-methylpropan-1-amine hydrochloride Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-benzyl-2-methylpropan-1-amine hydrochloride Pricemore >>

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TRC
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